Cas no 1234298-93-1 (1,2,3-Triazine-5-carboxylic acid)

1,2,3-Triazine-5-carboxylic acid structure
1234298-93-1 structure
Product Name:1,2,3-Triazine-5-carboxylic acid
CAS No:1234298-93-1
MF:C4H3N3O2
MW:125.085520029068
CID:1084381
PubChem ID:55303684
Update Time:2025-04-20

1,2,3-Triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Triazine-5-carboxylic acid
    • 1,2,3-tri(4-pyridyl)cyclopropene
    • ACMC-20mv2m
    • AGN-PC-003VZW
    • CTK0F4642
    • Pyridine, 4,4',4''-(1-cyclopropene-1,2,3-triyl)tris-
    • 1234298-93-1
    • AKOS006387735
    • SCHEMBL14825914
    • Inchi: 1S/C4H3N3O2/c8-4(9)3-1-5-7-6-2-3/h1-2H,(H,8,9)
    • InChI Key: DLMDGLJCWXETIS-UHFFFAOYSA-N
    • SMILES: OC(C1C=NN=NC=1)=O

Computed Properties

  • Exact Mass: 125.022526347g/mol
  • Monoisotopic Mass: 125.022526347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 76Ų
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